Cas no 4597-93-7 (1,2,3-trimethylimidazo[1,2-a]pyridin-4-ium;bromide)

1,2,3-trimethylimidazo[1,2-a]pyridin-4-ium;bromide structure
4597-93-7 structure
Product Name:1,2,3-trimethylimidazo[1,2-a]pyridin-4-ium;bromide
CAS No:4597-93-7
MF:C10H13BrN2
MW:241.127621412277
CID:930112
PubChem ID:12460956
Update Time:2025-04-19

1,2,3-trimethylimidazo[1,2-a]pyridin-4-ium;bromide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-trimethylimidazo[1,2-a]pyridin-4-ium,bromide
    • 1,2,3-trimethylimidazo[1,2-a]pyridin-4-ium
    • 1,2,3-Trimethylimidazo-[1,2c]-pyridinium
    • 1,2,3-Trimethylimidazo-< 1,2c> -pyridinium
    • bromide
    • NSC93853
    • SCHEMBL11541721
    • 4597-93-7
    • NSC-93853
    • 1,2,3-Trimethyl-1H-imidazo[1,2-a]pyridin-4-ium bromide
    • DTXSID60499173
    • 1,2,3-trimethylimidazo[1,2-a]pyridin-4-ium;bromide
    • Inchi: 1S/C10H13N2.BrH/c1-8-9(2)12-7-5-4-6-10(12)11(8)3;/h4-7H,1-3H3;1H/q+1;/p-1
    • InChI Key: KQGZZQHWMLXQLI-UHFFFAOYSA-M
    • SMILES: [Br-].N12C=CC=CC1=[N+](C)C(C)=C2C

Computed Properties

  • Exact Mass: 162.11582
  • Monoisotopic Mass: 240.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9A^2

Experimental Properties

  • Density: 1.08
  • Boiling Point: 278.3°C at 760 mmHg
  • Flash Point: 116.5°C
  • Refractive Index: 1.599
  • PSA: 6.48
  • LogP: -1.61540
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